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Compound of Interest

4-Bromo-2-nitro-5-
Compound Name:

(pentyloxy)aniline

Cat. No.: B572421

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available chemical and physical data for 4-
Bromo-2-nitro-5-(pentyloxy)aniline. Due to the limited publicly available experimental data
for this specific compound, this document also includes information on structurally related
molecules to offer potential insights into its properties and synthesis. This guide is intended to
serve as a foundational resource for researchers and professionals in drug development and
chemical synthesis.

Molecular Structure and Identification

4-Bromo-2-nitro-5-(pentyloxy)aniline is an aromatic amine derivative. Its structure consists of
an aniline core substituted with a bromine atom, a nitro group, and a pentyloxy group.

Molecular Structure:

Caption: 2D structure of 4-Bromo-2-nitro-5-(pentyloxy)aniline.

Chemical Identifiers
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Identifier Value Source

4-Bromo-2-nitro-5-
IUPAC Name . [1]
(pentyloxy)aniline

CAS Number 1255574-52-7 [1]
Molecular Formula C11H15BrN20s [1]
Molecular Weight 303.16 g/mol [1]

i CCCCCOC1=CC(=C(C=C1N)
Canonical SMILES [1]
Br)--INVALID-LINK--[O-]

OHZWPVYCXDSWFZ-
InChl Key [1]
UHFFFAOYSA-N

Physicochemical Properties

Experimentally determined physicochemical data for 4-Bromo-2-nitro-5-(pentyloxy)aniline is
not readily available in the public domain. The following table includes predicted values from
computational models.

Property Value Source

Boiling Point (Predicted) 408.0 £ 40.0 °C [2]

Density (Predicted) 1.445 + 0.06 g/cm?3 [2]

Storage Temperature Room Temperature [1]
Synthesis

A detailed, experimentally verified synthesis protocol for 4-Bromo-2-nitro-5-(pentyloxy)aniline
is not available in the surveyed literature. However, a plausible synthetic route can be inferred
from the synthesis of analogous compounds, such as 4-Bromo-2-nitro-5-(octyloxy)aniline[3].
The synthesis would likely involve the introduction of the pentyloxy group onto a pre-
functionalized aniline ring.
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A potential logical workflow for the synthesis is outlined below. This is a hypothetical pathway
and would require experimental validation.

Hypothetical Synthesis Workflow

Reaction with
Alkylation _ 1-bromopentane
in the presence of a base
(e.g., K2COs) in a polar

aprotic solvent (e.g., DMF)

Click to download full resolution via product page

Caption: A potential, unverified synthesis workflow.

Spectroscopic Data

No specific experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4-Bromo-2-
nitro-5-(pentyloxy)aniline has been found in the public domain. Researchers interested in this
compound would need to perform their own analytical characterization. For reference, spectral
data for the related compound, 4-Bromo-2-nitroaniline, is available and may offer some
comparative insights[4].

Biological Activity

There is no specific information in the available literature regarding the biological activity or any
associated signaling pathways of 4-Bromo-2-nitro-5-(pentyloxy)aniline. However, the
presence of the nitro group in organic molecules has been associated with a wide range of
biological activities, including antimicrobial and antineoplastic properties[5][6]. The nitro moiety
can participate in redox reactions within cells, which can lead to cytotoxic effects[5]. Any
investigation into the biological effects of this compound would be novel research.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 4-Bromo-2-
nitro-5-(pentyloxy)aniline are not currently available in published literature. Researchers
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would need to develop and validate their own methodologies. A general approach to
characterization would involve:

General Characterization Workflow

[Synthesis and PurificatiorD

Mass Spectrometry
(e.g., ESI-MS) Infrared Spectroscopy

NMR Spectroscopy
(IH’ 13C)

Purity Assessment
(e.g., HPLC, Elemental Analysis)

Click to download full resolution via product page

Caption: A standard workflow for chemical characterization.

Conclusion

4-Bromo-2-nitro-5-(pentyloxy)aniline is a chemical compound for which basic identifying
information is available. However, a significant gap exists in the publicly accessible,
experimentally-derived data. This guide highlights the absence of detailed synthesis protocols,
physicochemical properties, spectroscopic data, and biological activity information. The
provided hypothetical synthesis and characterization workflows are based on general chemical
principles and practices for analogous compounds. Further experimental investigation is
required to fully characterize this molecule and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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